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Compound of Interest

6-Methylbenzo[b]thiophene-2-
Compound Name:
carboxylic acid

Cat. No.: B074233

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 6-Methylbenzo[b]thiophene-2-
carboxylic acid, a heterocyclic compound of interest in medicinal chemistry. It details its
physicochemical properties, potential therapeutic applications, and relevant experimental
protocols.

Core Compound Properties

6-Methylbenzo[b]thiophene-2-carboxylic acid is a derivative of benzo[b]thiophene, a bicyclic
aromatic compound containing a fused benzene and thiophene ring. The presence of the
methyl and carboxylic acid groups at positions 6 and 2, respectively, influences its chemical
reactivity and biological activity.

Quantitative Data Summary
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Property Value Reference
Molecular Formula C10Hs02S [1112]
Molecular Weight 192.23 g/mol [1]

CAS Number 1467-86-3 [11[2]

6-methyl-1-benzothiophene-2-
IUPAC Name ) ) [2]
carboxylic acid

Biological Significance and Therapeutic Potential

While direct biological activities of 6-Methylbenzo[b]thiophene-2-carboxylic acid are not
extensively documented in the provided search results, its derivatives have shown significant
pharmacological effects. Notably, amide derivatives of this compound have been identified as
potent antagonists of the neurokinin-2 (NKz2) receptor.[3][4]

Neurokinin-2 (NKz2) Receptor Antagonism

The NKz receptor is a G-protein coupled receptor (GPCR) that is preferentially activated by the
tachykinin peptide, neurokinin A (NKA). Activation of the NKz receptor, primarily found in
smooth muscle tissues of the respiratory and gastrointestinal tracts, leads to a signaling
cascade resulting in muscle contraction.

Antagonists of the NKz receptor can block these effects and are of therapeutic interest for
conditions characterized by smooth muscle hyperreactivity, such as asthma and irritable bowel
syndrome. The logical relationship for the therapeutic action of an NK2 receptor antagonist is
outlined below.
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Step 1: Ester Formation
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Step 2: Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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